

comparing toxic equivalency factors of different PCB congeners

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 2',3,4,4',5-
PENTACHLOROBIPHENYL

CAS No.: 65510-44-3

Cat. No.: B1207850

[Get Quote](#)

An In-Depth Guide to Toxic Equivalency Factors (TEFs) for Dioxin-Like PCB Congeners

Introduction: The Challenge of Assessing Complex PCB Toxicity

Polychlorinated biphenyls (PCBs) are a class of 209 individual chemical compounds, known as congeners, that were once widely used in industrial applications due to their chemical stability. [1] While their production has been banned, their persistence in the environment makes them an ongoing concern for human and ecological health. [1] The toxicity of PCBs is not uniform across all congeners; a specific subset, known as "dioxin-like" PCBs, elicits a spectrum of toxic effects similar to the most potent dioxin, 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD). [2]

Assessing the risk of environmental mixtures containing numerous PCB congeners presents a significant challenge. The Toxic Equivalency Factor (TEF) concept was developed to address this complexity. [3] Spearheaded by organizations like the World Health Organization (WHO), the TEF framework assigns a potency value to each dioxin-like congener relative to TCDD, which is the reference compound and is assigned a TEF of 1. [3] [4] By multiplying the


concentration of each congener in a mixture by its TEF, we can calculate a total Toxic Equivalency (TEQ), which represents the combined dioxin-like toxicity of the mixture as a single TCDD-equivalent value.^[5] This guide provides a detailed comparison of TEFs for different PCB congeners, the experimental methodologies used to derive them, and the underlying molecular mechanisms.

The Molecular Basis of Dioxin-Like Toxicity: The Aryl Hydrocarbon (Ah) Receptor Pathway

The toxicity of dioxin-like PCBs is almost entirely mediated through their ability to bind to and activate the aryl hydrocarbon receptor (AhR), a ligand-activated transcription factor present in the cytoplasm of cells.^{[6][7]} This shared mechanism is the fundamental principle that allows for the comparison of potency between different congeners and validates the TEF approach.^{[8][9]}

The activation sequence is as follows:

- **Ligand Binding:** A dioxin-like PCB congener enters the cell and binds to the AhR, which is part of a cytosolic protein complex.^[10]
- **Nuclear Translocation:** This binding event causes the AhR to translocate from the cytoplasm into the nucleus.^[10]
- **Dimerization:** Inside the nucleus, the AhR dissociates from its chaperone proteins and forms a heterodimer with the AhR nuclear translocator (ARNT).^{[10][11]}
- **DNA Binding & Gene Expression:** The AhR/ARNT complex binds to specific DNA sequences known as xenobiotic response elements (XREs) in the promoter regions of target genes, initiating their transcription.^[12] A key target gene is CYP1A1, which codes for a cytochrome P450 enzyme involved in xenobiotic metabolism.^[13] The persistent activation of this pathway leads to a cascade of downstream effects, culminating in the characteristic toxic responses associated with dioxin exposure.^[12]



[Click to download full resolution via product page](#)

Caption: The Aryl Hydrocarbon (Ah) Receptor signaling pathway.

Comparison of Toxic Equivalency Factors for PCB Congeners

The WHO has convened expert panels to establish and periodically re-evaluate TEF values. The most widely used values were established in 2005.^[14] In 2022, the WHO published an update based on a more rigorous, data-driven approach.^{[15][16]} The 12 PCBs assigned TEF values are categorized into two groups based on their structure: non-ortho PCBs (lacking chlorine atoms at the ortho positions) and mono-ortho PCBs (having one chlorine atom at an ortho position). Non-ortho PCBs can adopt a flat, coplanar structure, similar to TCDD, allowing for high-affinity binding to the AhR.^[4]

The table below compares the WHO 2005 and the most recent 2022 TEF values for the 12 dioxin-like PCBs.^{[1][15][17]}

PCB Congener Number	Structure	WHO 2005 TEF ^[14]	WHO 2022 TEF ^{[15][16]}
Non-ortho PCBs			
PCB 77	3,3',4,4'-TeCB	0.0001	0.0001
PCB 81	3,4,4',5-TeCB	0.0003	0.0003
PCB 126	3,3',4,4',5-PeCB	0.1	0.03
PCB 169	3,3',4,4',5,5'-HxCB	0.03	0.03
Mono-ortho PCBs			
PCB 105	2,3,3',4,4'-PeCB	0.00003	0.00003
PCB 114	2,3,4,4',5-PeCB	0.00003	0.00003
PCB 118	2,3',4,4',5-PeCB	0.00003	0.00003
PCB 123	2',3,4,4',5-PeCB	0.00003	0.00003
PCB 156	2,3,3',4,4',5-HxCB	0.00003	0.00003
PCB 157	2,3,3',4,4',5'-HxCB	0.00003	0.00003
PCB 167	2,3',4,4',5,5'-HxCB	0.00003	0.00003
PCB 189	2,3,3',4,4',5,5'-HxCB	0.00003	0.00003


Key Observations from the 2022 Re-evaluation:

- **Methodological Shift:** The 2022 re-evaluation marked a significant advancement by employing a Bayesian dose-response modeling and meta-analysis of an expanded Relative Effect Potency (REP) database, moving away from the previous reliance on expert judgment. ^{[15][18]}
- **Change in PCB 126 TEF:** The most notable change for PCBs was the reduction of the TEF for PCB 126 from 0.1 to 0.03. ^[18] This reflects a more statistically robust analysis of its potency relative to TCDD.

- Mono-ortho PCBs Unchanged: The expert panel decided to retain the 2005 TEF values for all mono-ortho PCBs.^{[16][17]} This decision was made due to the limited and highly variable data available for these congeners, which have significantly lower AhR-binding affinity and toxic potency.^[5]

Experimental Determination of Toxic Equivalency Factors

TEFs are not measured directly but are derived from a comprehensive evaluation of experimental data from both in vivo and in vitro studies. These studies generate Relative Effect Potency (REP) values, which compare the potency of a specific congener to TCDD for a given biological endpoint.^[5] A TEF is a consensus value derived from the distribution of all available REPs.



[Click to download full resolution via product page](#)

Caption: General workflow for the determination of a Toxic Equivalency Factor (TEF).

In Vivo Bioassays

In vivo studies in laboratory animals are critical for establishing TEFs as they reflect the integrated toxicological response of a whole organism.

- **Causality:** These studies are chosen because endpoints like thymic atrophy, body weight loss, and liver enzyme induction are hallmark, dose-dependent effects of AhR activation by TCDD and related compounds. By comparing the dose of a PCB congener required to produce the same magnitude of response as a known dose of TCDD, a robust REP can be calculated.
- **Self-Validation:** The use of a TCDD dose-response curve within the same study serves as an internal standard. The consistency of the TCDD response validates the sensitivity and reliability of the specific animal model and experimental run.

In Vitro Bioassays

In vitro cell-based assays offer a mechanistic, higher-throughput, and more cost-effective method for determining REPs.[\[19\]](#)

- **Causality:** These assays directly measure the activation of the AhR pathway. For example, the Ethoxyresorufin-O-Deethylase (EROD) assay quantifies the activity of the CYP1A1 enzyme, which is directly transcriptionally regulated by the AhR/ARNT complex.[\[13\]](#) Reporter gene assays, like the Dioxin-Responsive Chemical Activated Luciferase gene eXpression (DR-CALUX) assay, use cell lines engineered with a luciferase gene under the control of an XRE.[\[20\]](#) The amount of light produced is directly proportional to the degree of AhR activation.
- **Self-Validation:** Similar to in vivo studies, a full dose-response curve for TCDD is run in parallel with the test congeners on every plate. The EC₅₀ (the concentration that produces 50% of the maximal response) of TCDD serves as the benchmark against which the EC₅₀ of the PCB congener is compared to calculate the REP, ensuring the assay is performing correctly.[\[13\]](#)

Detailed Experimental Protocol: The EROD Bioassay for REP Determination

The EROD bioassay is a widely used fluorometric method to measure CYP1A1 enzymatic activity, a sensitive biomarker of AhR activation.[\[21\]](#)

Objective: To determine the REP of a PCB congener relative to TCDD by comparing their respective EC50 values for CYP1A1 induction in a suitable cell line (e.g., H4IIE rat hepatoma cells).

Methodology:

- Cell Culture and Plating:
 - Culture H4IIE cells in the recommended growth medium supplemented with fetal bovine serum.
 - Trypsinize and count the cells. Seed the cells into a 96-well, clear-bottom, black-walled plate at a density that will result in a confluent monolayer after 24 hours. Incubate at 37°C, 5% CO₂.
 - Rationale: A confluent monolayer ensures a consistent cell number per well, reducing variability in the results.
- Dosing:
 - Prepare serial dilutions of TCDD (the reference compound) and the test PCB congener in culture medium. A typical concentration range for TCDD might be 1 pM to 1 nM. The range for the PCB congener will depend on its expected potency.
 - Remove the growth medium from the cells and replace it with the medium containing the various concentrations of TCDD, the PCB congener, or vehicle control (e.g., DMSO).
 - Incubate the plate for 24-72 hours.
 - Rationale: The incubation period allows sufficient time for AhR activation, transcription of the CYP1A1 gene, translation into protein, and accumulation of functional enzyme.
- EROD Assay Reaction:

- After incubation, aspirate the dosing medium and wash the cells gently with phosphate-buffered saline (PBS).
- Add a reaction mixture containing a buffer, a source of NADPH (a required cofactor), and the substrate 7-ethoxyresorufin to each well.
- Incubate the plate at 37°C for a predetermined time (e.g., 15-60 minutes).
- Rationale: The CYP1A1 enzyme metabolizes the non-fluorescent 7-ethoxyresorufin into the highly fluorescent product, resorufin.
- Measurement and Data Analysis:
 - Stop the reaction by adding a solvent like acetonitrile.
 - Read the fluorescence of the resorufin product on a plate reader (e.g., excitation ~530 nm, emission ~590 nm).
 - Separately, perform a protein quantification assay (e.g., BCA assay) on the same wells to normalize the fluorescence signal to the amount of cellular protein.
 - Plot the normalized fluorescence (as a measure of EROD activity) against the log of the concentration for both TCDD and the PCB congener.
 - Fit the data to a four-parameter logistic (sigmoidal) dose-response curve to determine the EC50 for each compound.
 - Rationale: Normalizing to protein content corrects for any minor differences in cell number between wells. The sigmoidal curve provides a robust statistical method for calculating the EC50.
- REP Calculation:
 - Calculate the REP using the formula: $REP = EC50 (TCDD) / EC50 (PCB \text{ congener})$
 - Rationale: This ratio directly compares the molar concentration required to achieve the same level of biological effect, providing a quantitative measure of the congener's potency relative to TCDD.

Limitations and Future Directions

Despite its utility in risk assessment, the TEF concept has inherent limitations:

- **Species Differences:** TEFs are largely based on data from rodent studies, but species can exhibit different sensitivities to dioxin-like compounds. For example, in vitro data suggests that human cells may be one to two orders of magnitude less sensitive to PCB 126 than rodent cells.[\[22\]](#)[\[23\]](#)
- **Non-Additive Interactions:** The TEQ model assumes that the effects of different congeners in a mixture are additive.[\[14\]](#) However, some studies suggest that antagonistic or synergistic interactions can occur, particularly when non-dioxin-like compounds are present.[\[24\]](#)
- **Endpoint Specificity:** The TEF framework is based on AhR-mediated toxicity. It does not account for other toxic mechanisms, such as neurotoxicity, which may be significant for some non-dioxin-like PCB congeners.[\[8\]](#)

Future research will likely focus on developing species-specific or even human-specific TEFs and exploring more complex models that can account for non-additive interactions to further refine human health risk assessments.[\[22\]](#)

Conclusion

The Toxic Equivalency Factor framework is an indispensable tool for researchers and regulators, providing a scientifically grounded method for assessing the risk posed by complex mixtures of dioxin-like PCBs. By anchoring the relative potency of individual congeners to the well-characterized toxicity of TCDD via the shared AhR mechanism, the TEF approach translates complex analytical data into a single, risk-relevant metric. The evolution from the 2005 to the 2022 WHO TEF values demonstrates a commitment to refining this tool as more data and more sophisticated analytical methods become available, ensuring its continued relevance in protecting human and environmental health.

References

- Eurofins. (2024). WHO reassessment of toxicity ratios of toxic PCDD/F and DL-PCB congeners. Eurofins Scientific. [\[Link\]](#)

- DeVito, M., et al. (2024). The 2022 World Health Organization Reevaluation of Human and Mammalian Toxic Equivalency Factors for Polychlorinated Dioxins, Dibenzofurans and Biphenyls. *Regulatory Toxicology and Pharmacology*, 146, 105525. [\[Link\]](#)
- DeVito, M., et al. (2024). The 2022 world health organization reevaluation of human and mammalian toxic equivalency factors for polychlorinated dioxins, dibenzofurans and biphenyls. *Regulatory Toxicology and Pharmacology*, 146, 105525. [\[Link\]](#)
- ToxStrategies. (2023). The 2022 WHO reevaluation of human and mammalian toxic equivalency factors for polychlorinated dioxins, dibenzofurans and biphenyls. ToxStrategies. [\[Link\]](#)
- Unknown. Toxic Equivalency Quotients for Dixoin-Furan (DF) and Co-planar Polychlorinated Biphenyl (PCB) congeners. Source Not Available. [\[Link\]](#)
- Van den Berg, M., et al. (2006). The 2005 World Health Organization Re-evaluation of Human and Mammalian Toxic Equivalency Factors for Dioxins and Dioxin-like Compounds. *Toxicological Sciences*, 93(2), 223–241. [\[Link\]](#)
- World Health Organization. (2024). WHO expert consultation on updating the 2005 toxic equivalency factors for dioxin like compounds, including some polychlorinated biphenyls. WHO. [\[Link\]](#)
- Behnisch, P. A., et al. (2006). Determination of in vitro relative potency (REP) values for mono-ortho polychlorinated biphenyls after purification with active charcoal. *Toxicology in Vitro*, 20(6), 942-951. [\[Link\]](#)
- Simon, T., et al. (2007). Development of a neurotoxic equivalence scheme of relative potency for assessing the risk of PCB mixtures. *Neurotoxicology*, 28(5), 1045-1050. [\[Link\]](#)
- Wikipedia. Toxic equivalency factor. Wikimedia Foundation. [\[Link\]](#)
- OEHHA. (2011). Adoption of Revised Toxicity Equivalency Factors for TEF(WHO-05) for PCDDs, PCDFs, and Dioxin-like PCBs. OEHHA. [\[Link\]](#)
- Gadupudi, G. S., et al. (2020). PCB126 Induced Toxic Actions on Liver Energy Metabolism is Mediated by AhR in Rats. *Toxicological Sciences*, 175(2), 265-278. [\[Link\]](#)

- Van den Berg, M., et al. (2006). The 2005 World Health Organization reevaluation of human and Mammalian toxic equivalency factors for dioxins and dioxin-like compounds. *Toxicological Sciences*, 93(2), 223-241. [[Link](#)]
- Pavuk, M., et al. (2014). Relative Effect Potency Estimates of Dioxin-like Activity for Dioxins, Furans, and Dioxin-like PCBs in Adults Based on Two Thyroid Outcomes. *Environmental Health Perspectives*, 122(8), 832-838. [[Link](#)]
- Perkins, A. T. (2020). Interaction between the Aryl Hydrocarbon Receptor (AhR) and Tryptophan on the Hepatic and Microbial Toxicity of Polychlorinated Biphenyl 126 (PCB126). ProQuest. [[Link](#)]
- DeVito, M., et al. (2024). The 2022 world health organization reevaluation of human and mammalian toxic equivalency factors for polychlorinated dioxins, dibenzofurans and biphenyls. *Regulatory Toxicology and Pharmacology*, 146, 105525. [[Link](#)]
- Boutros, P. C., et al. (2009). Aryl Hydrocarbon Receptor Ligands of Widely Different Toxic Equivalency Factors Induce Similar Histone Marks in Target Gene Chromatin. *Molecular Pharmacology*, 75(1), 129-137. [[Link](#)]
- Nitta, K., et al. (2022). The Aryl Hydrocarbon Receptor in Neurotoxicity: An Intermediator Between Dioxins and Neurons in the Brain. *International Journal of Molecular Sciences*, 23(21), 13344. [[Link](#)]
- Fazio, F., et al. (2015). Role of AHR, AHRR and ARNT in response to dioxin-like PCBs in *Spaurus aurata*. *Italian Journal of Anatomy and Embryology*, 120(1), 1-9. [[Link](#)]
- Giesy, J. P., et al. (2013). Toxicity equivalency values for polychlorinated biphenyl mixtures. *Environmental Science and Pollution Research*, 20(4), 2390-2403. [[Link](#)]
- Behnisch, P. A., et al. (2006). Determination of in vitro relative potency (REP) values for mono-ortho polychlorinated biphenyls after purification with active charcoal. *Toxicology in Vitro*, 20(6), 942-951. [[Link](#)]
- Mita, L., et al. (2004). Modeling and Assaying Dioxin-Like Biological Effects for both Dioxin-Like and Certain Non-Dioxin-Like Compounds. *Toxicological Sciences*, 81(1), 188-199. [[Link](#)]

- Kennedy, S. W., et al. (2003). Relationship between in vitro and in vivo potency of dioxin-like compounds in avian species. ResearchGate. [\[Link\]](#)
- van Ede, K. I., et al. (2016). Evaluation of relative effect potencies (REPs) for dioxin-like compounds to derive systemic or human-specific TEFs to improve human risk assessment. Archives of Toxicology, 90(6), 1293-1305. [\[Link\]](#)
- Van den Berg, M., et al. (1998). Toxic equivalency factors (TEFs) for PCBs, PCDDs, PCDFs for humans and wildlife. Environmental Health Perspectives, 106(12), 775-792. [\[Link\]](#)
- Van den Berg, M., et al. (1998). Toxic equivalency factors (TEFs) for PCBs, PCDDs, PCDFs for humans and wildlife. Chemosphere, 37(9-12), 1841-1856. [\[Link\]](#)
- Van den Berg, M., et al. (1998). Toxic equivalency factors (TEFs) for PCBs, PCDDs, PCDFs for humans and wildlife. Environmental Health Perspectives, 106(12), 775-792. [\[Link\]](#)
- Behnisch, P. A., et al. (2003). Brominated dioxin-like compounds: in vitro assessment in comparison to classical dioxin-like compounds and other polyaromatic compounds. Food Additives and Contaminants, 20(Suppl 1), 51-64. [\[Link\]](#)
- Wikipedia. Dioxins and dioxin-like compounds. Wikimedia Foundation. [\[Link\]](#)
- O'Brien, A. M., et al. (2016). Complex Interactions between Dioxin-Like and Non-Dioxin-Like Compounds for in Vitro Cellular Responses: Implications for the Identification of Dioxin Exposure Biomarkers. Chemical Research in Toxicology, 29(12), 2167-2177. [\[Link\]](#)
- DeVito, M. J., et al. (2002). DETERMINATION OF NEW TOXIC EQUIVALENCY FACTOR (TEF) FOR DIOXIN AND RELATED COMPOUND BASED ON AH RECEPTOR AFFINITY DETERMINA. Organohalogen Compounds, 58, 369-372. [\[Link\]](#)
- van Ede, K. I., et al. (2016). Evaluation of relative effect potencies (REPs) for dioxin-like compounds to derive systemic or human-specific TEFs to improve human risk assessment. Archives of Toxicology, 90(6), 1293-1305. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. WHO reassessment of toxicity ratios of toxic PCDD/F and DL-PCB congeners - Eurofins Scientific [eurofins.de]
- 2. Relative Effect Potency Estimates of Dioxin-like Activity for Dioxins, Furans, and Dioxin-like PCBs in Adults Based on Two Thyroid Outcomes - PMC [pubmed.ncbi.nlm.nih.gov]
- 3. Toxic equivalency factor - Wikipedia [en.wikipedia.org]
- 4. uwf.edu [uwf.edu]
- 5. The 2005 World Health Organization Re-evaluation of Human and Mammalian Toxic Equivalency Factors for Dioxins and Dioxin-like Compounds - PMC [pubmed.ncbi.nlm.nih.gov]
- 6. PCB126 Induced Toxic Actions on Liver Energy Metabolism is Mediated by AhR in Rats - PMC [pubmed.ncbi.nlm.nih.gov]
- 7. mdpi.com [mdpi.com]
- 8. Development of a neurotoxic equivalence scheme of relative potency for assessing the risk of PCB mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. academic.oup.com [academic.oup.com]
- 10. Aryl Hydrocarbon Receptor Ligands of Widely Different Toxic Equivalency Factors Induce Similar Histone Marks in Target Gene Chromatin - PMC [pubmed.ncbi.nlm.nih.gov]
- 11. Role of AHR, AHRR and ARNT in response to dioxin-like PCBs in *Spaurus aurata* - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. Interaction between the Aryl Hydrocarbon Receptor (AhR) and Tryptophan on the Hepatic and Microbial Toxicity of Polychlorinated Biphenyl 126 (PCB126) - ProQuest [proquest.com]
- 13. Determination of in vitro relative potency (REP) values for mono-ortho polychlorinated biphenyls after purification with active charcoal - PMC [pubmed.ncbi.nlm.nih.gov]
- 14. The 2005 World Health Organization reevaluation of human and Mammalian toxic equivalency factors for dioxins and dioxin-like compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. The 2022 World Health Organization Reevaluation of Human and Mammalian Toxic Equivalency Factors for Polychlorinated Dioxins, Dibenzofurans and Biphenyls - PMC [pubmed.ncbi.nlm.nih.gov]
- 16. The 2022 world health organization reevaluation of human and mammalian toxic equivalency factors for polychlorinated dioxins, dibenzofurans and biphenyls - PubMed [pubmed.ncbi.nlm.nih.gov]

- 17. WHO expert consultation on updating the 2005 toxic equivalency factors for dioxin like compounds, including some polychlorinated biphenyls [who.int]
- 18. The 2022 WHO reevaluation of human and mammalian toxic equivalency factors for polychlorinated dioxins, dibenzofurans and biphenyls | [ToxStrategies](http://ToxStrategies.com) [toxstrategies.com]
- 19. Brominated dioxin-like compounds: in vitro assessment in comparison to classical dioxin-like compounds and other polyaromatic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
- 20. academic.oup.com [academic.oup.com]
- 21. researchgate.net [researchgate.net]
- 22. Evaluation of relative effect potencies (REPs) for dioxin-like compounds to derive systemic or human-specific TEFs to improve human risk assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
- 23. Evaluation of relative effect potencies (REPs) for dioxin-like compounds to derive systemic or human-specific TEFs to improve human risk assessment | springermedizin.de [springermedizin.de]
- 24. pubs.acs.org [pubs.acs.org]
- To cite this document: BenchChem. [comparing toxic equivalency factors of different PCB congeners]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1207850/docs#comparing-toxic-equivalency-factors-of-different-pcb-congeners>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)